2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine
Description
The compound 2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine is a macrocyclic ligand featuring a hexaoxacyclooctadecine core substituted with two diphenylphosphino groups. The diphenylphosphino substituents suggest strong metal-coordinating capabilities, making it relevant in catalysis or materials science. The macrocyclic framework provides rigidity and preorganization, which could enhance binding selectivity to transition metals .
Properties
Molecular Formula |
C44H42O6P2 |
|---|---|
Molecular Weight |
728.7 g/mol |
IUPAC Name |
(25-diphenylphosphanyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaen-11-yl)-diphenylphosphane |
InChI |
InChI=1S/C44H42O6P2/c1-5-13-35(14-6-1)51(36-15-7-2-8-16-36)39-21-23-41-43(33-39)49-31-27-46-28-32-50-44-34-40(22-24-42(44)48-30-26-45-25-29-47-41)52(37-17-9-3-10-18-37)38-19-11-4-12-20-38/h1-24,33-34H,25-32H2 |
InChI Key |
YLWPVVVLVZHOTL-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(C=C(C=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OCCOCCOC5=C(C=CC(=C5)P(C6=CC=CC=C6)C7=CC=CC=C7)OCCO1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine typically involves the reaction of triethylene glycol with triethylene glycol dichloride in the presence of potassium hydroxide as a base . This reaction forms the crown ether ring structure, which is then further functionalized with diphenylphosphino groups.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the final product meets industrial standards.
Chemical Reactions Analysis
Types of Reactions
2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.
Substitution: The diphenylphosphino groups can undergo substitution reactions with various nucleophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Nucleophiles such as halides, amines, and thiols.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphine oxides, while substitution reactions can introduce various functional groups into the molecule.
Scientific Research Applications
2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine has a wide range of scientific research applications:
Chemistry: Used as a ligand in coordination chemistry to form complexes with transition metals.
Biology: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with cations.
Medicine: Explored for its potential in diagnostic imaging and as a therapeutic agent.
Industry: Utilized in the synthesis of various organic compounds and as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 2,14-Bis(diphenylphosphino)-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine involves its ability to form stable complexes with cations. The crown ether ring structure provides a cavity that can encapsulate cations, stabilizing them through electrostatic interactions. This property is exploited in various applications, such as catalysis and drug delivery.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare the target compound (hypothetical, based on structural analogs) with derivatives bearing different substituents, highlighting variations in molecular properties, stability, and applications.
Key Observations:
Substituent Effects on Reactivity and Stability: Phosphino Groups: The diphenylphosphino substituents (hypothetical) confer strong σ-donor and π-acceptor properties, ideal for stabilizing low-oxidation-state metals (e.g., Pd⁰, Pt⁰) in catalysis. Their hydrophobicity may limit aqueous applications but enhance compatibility with organic solvents . Bromo Groups: The tetrabromo analog () exhibits stability at RT but requires protection from light, suggesting applications in photolabile systems or halogen-mediated coupling reactions .
Molecular Weight and Structural Complexity :
- The tetraacetate derivative () has a significantly higher molecular weight (1073.15 g/mol) due to its extended methoxy-phenylene arms, making it suitable for macromolecular engineering .
- The dicarboxylic acid () and dicarboxaldehyde () are smaller, favoring applications in modular synthesis or as building blocks .
Applications in Research and Industry: Catalysis: The phosphino-substituted macrocycle (hypothetical) could outperform simpler phosphines (e.g., PPh₃) in enantioselective catalysis due to its preorganized structure .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
